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Compound of Interest

tert-butyl N-[(1S,2S)-2-
Compound Name: )
aminocyclohexyl]carbamate

Cat. No.: B112144

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of tert-butyl N-
[(1S,2S)-2-aminocyclohexyl]lcarbamate, with a primary focus on its molecular weight. This
compound serves as a valuable building block in organic synthesis, particularly in the
development of pharmaceutical agents.

Chemical Identity and Molecular Weight

tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate is a chiral organic compound featuring a
carbamate functional group attached to a 1,2-diaminocyclohexane scaffold. The tert-
butoxycarbonyl (Boc) group serves as a protecting group for one of the amino functionalities,
allowing for selective reactions at the other amino group.

Molecular Formula and Composition

The molecular formula for this compound is C11H22N20:2.[1] This formula indicates that each
molecule is composed of eleven carbon atoms, twenty-two hydrogen atoms, two nitrogen
atoms, and two oxygen atoms.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on the molecular formula and the standard atomic weights of the elements, the
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molecular weight of tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate is calculated as
follows:

(11 x Atomic Weight of Carbon) + (22 x Atomic Weight of Hydrogen) + (2 x Atomic Weight of
Nitrogen) + (2 x Atomic Weight of Oxygen)

Using the abridged standard atomic weights: (11 x 12.011) + (22 x 1.008) + (2 x 14.007) + (2 x
15.999) = 214.30 g/mol [1][2]

Physicochemical Data

A summary of key quantitative data for tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate
is presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C11H22N202 [1]
Molecular Weight 214.30 g/mol [11[2]
CAS Number 180683-64-1 [1]

Logical Representation of Molecular Composition

The following diagram illustrates the elemental composition of tert-butyl N-[(1S,2S)-2-
aminocyclohexyl]carbamate.

Molecular Composition of C11H22N202
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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